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Compound of Interest

Compound Name: 3,5-Dimethoxybenzaldehyde

Cat. No.: B042067

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available toxicological data for
3,5-Dimethoxybenzaldehyde (CAS No. 7311-34-4). The information is compiled from safety

data sheets and chemical databases to assist researchers and professionals in evaluating its

safety profile for drug development and other scientific applications.

Summary of Toxicological Data

The toxicological properties of 3,5-Dimethoxybenzaldehyde have not been fully investigated.
However, based on available data, a summary of its hazard classifications is presented below.

[1][2]

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
] ] o H315: Causes skin irritation[1]

Skin Corrosion/Irritation Category 2 3]

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o

Irritation irritation[1][3]

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o

(Single Exposure) irritation[1][3]

Quantitative Toxicological Data

Specific quantitative data, such as LD50 (median lethal dose) values for oral, dermal, or
inhalation routes, are not available in the reviewed literature.[1][4] Most sources indicate that
no acute toxicity information is available for this product.[1]

Detailed Toxicological Endpoints
Acute Toxicity

3,5-Dimethoxybenzaldehyde is classified as harmful if swallowed (Acute Toxicity, Oral,
Category 4).[2][5] Ingestion may cause gastrointestinal irritation with symptoms like nausea,
vomiting, and diarrhea.[6] It may also be harmful by inhalation and skin absorption.[2]

Skin and Eye Irritation

The compound is a known skin irritant (Category 2), causing skin irritation upon contact.[1][3][7]
It also causes serious eye irritation (Category 2A), and contact with eyes should be avoided.[1]

[31[7]

Respiratory System

As a respiratory irritant (STOT SE, Category 3), inhalation of dust may cause irritation to the
respiratory tract.[1][3][6]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA15109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethoxybenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAA15109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethoxybenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAA15109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethoxybenzaldehyde
https://www.fishersci.com/store/msds?partNumber=AAA15109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
http://www.thegoodscentscompany.com/data/rw1184761.html
https://www.fishersci.com/store/msds?partNumber=AAA15109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b042067?utm_src=pdf-body
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D33810%20%20SDS%20%20031020.pdf
https://www.carlroth.com/medias/SDB-5359-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzgzMTd8YXBwbGljYXRpb24vcGRmfGFEaGlMMmd5WkM4NU1UZ3hNamt6TnpBM01qazBMMU5FUWw4MU16VTVYMEZWWDBWT0xuQmtaZ3w3ZTU4YzJjNWI3NjEwNDg4ZThiNjA5MDI4MjM4Nzc3ZWIwYTVkMDE3OWM4YzUxN2Q4NTQzMTk2Y2FjMGU5Y2Nm
https://westliberty.edu/health-and-safety/files/2012/08/dimethoxybbenzaldehyde.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=D33810%20%20SDS%20%20031020.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethoxybenzaldehyde
http://angenechemical.com/sds/5438-36-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethoxybenzaldehyde
http://angenechemical.com/sds/5438-36-8.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15109&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Dimethoxybenzaldehyde
https://westliberty.edu/health-and-safety/files/2012/08/dimethoxybbenzaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

There is no specific data available from standard genotoxicity assays like the Ames test or
micronucleus assay for 3,5-Dimethoxybenzaldehyde. Similarly, no studies on its carcinogenic
or reproductive toxicity have been reported.[5][6][7] Safety data sheets for similar compounds
suggest they are not classified as germ cell mutagens or carcinogens.[5]

Experimental Protocols

While specific experimental data for 3,5-Dimethoxybenzaldehyde is lacking, this section
provides detailed methodologies for key genotoxicity assays that would be used to evaluate
such a compound, based on OECD guidelines.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical by
measuring its ability to induce reverse mutations in amino acid-requiring strains of Salmonella
typhimurium and Escherichia coli.[8][9][10]

1. Principle: Histidine-dependent strains of S. typhimurium and tryptophan-dependent strains of
E. coli are exposed to the test substance.[9] If the substance is a mutagen, it will cause a
mutation that restores the gene's function, allowing the bacteria to synthesize the required
amino acid and form colonies on a deficient medium.[9][11]

2. Materials:

o Bacterial Strains: At least five strains are typically used, including S. typhimurium TA98,
TA100, TA1535, TA1537, and E. coli WP2 uvrA (pKM101) to detect various types of
mutations.[8][9]

o Metabolic Activation System (S9 Mix): A microsomal fraction from the liver of rats treated with
an enzyme-inducing agent (e.g., Aroclor 1254) is used to simulate mammalian metabolism.
[11]

o Media: Minimal glucose agar plates (Vogel-Bonner medium E) with a limited amount of the
required amino acid to allow for initial cell divisions.

o Test Substance, Controls: The test substance is dissolved in a suitable solvent (e.g., DMSO).
Positive and negative (solvent) controls are run in parallel.
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. Procedure:

Dose-Finding: A preliminary test is conducted to determine the cytotoxic concentration range
of the test substance.

Main Experiment (Plate Incorporation Method):

o To 2.0 ml of top agar, 0.1 ml of the bacterial culture, 0.1 ml of the test substance solution,
and 0.5 ml of S9 mix (for metabolic activation) or buffer are added.

o The mixture is poured onto the surface of a minimal agar plate.
o Plates are incubated at 37°C for 48-72 hours.[10]

Data Analysis: The number of revertant colonies per plate is counted. A substance is
considered mutagenic if it produces a dose-dependent increase in revertant colonies and/or
a reproducible twofold increase over the solvent control.[11]

In Vitro Mammalian Cell Micronucleus Test (OECD 487)

This test identifies substances that cause damage to chromosomes or the mitotic apparatus in
mammalian cells, leading to the formation of micronuclei in the cytoplasm of interphase cells.
[12][13]

1. Principle: Cultured mammalian cells are exposed to the test substance. Micronuclei are
small, extranuclear bodies containing chromosome fragments or whole chromosomes that
were not incorporated into the daughter nuclei during mitosis. The induction of micronuclei
indicates clastogenic or aneugenic activity.[14][15]

. Materials:

Cell Lines: Human lymphocytes or established cell lines like CHO, V79, or TK6 are
commonly used.[14][16]

Metabolic Activation System (S9 Mix): As described for the Ames test, to assess
metabolically activated genotoxins.
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e Cytochalasin B (Cyt-B): An inhibitor of actin polymerization used to block cytokinesis,
resulting in binucleated cells that have completed one cell division. This allows for the
specific analysis of cells that have divided during or after treatment.[12][14]

o Test Substance, Controls: The test substance is dissolved in a suitable solvent. Positive
controls (e.g., Mitomycin C without S9, Cyclophosphamide with S9) and a negative (solvent)
control are included.

3. Procedure:

o Dose Selection: A preliminary cytotoxicity assay is performed to determine the appropriate
concentration range for the main experiment.

e Cell Treatment:

o Cells are exposed to at least three concentrations of the test substance in duplicate, both
with and without S9 metabolic activation.[14]

o Short Treatment (3-6 hours): Cells are treated, washed, and then incubated for a further
1.5-2 normal cell cycle lengths. Cyt-B is added after the treatment period.[14]

o Long Treatment (1.5-2 cell cycles): Cells are continuously exposed to the test substance
and Cyt-B.

e Harvesting and Staining: Cells are harvested, subjected to hypotonic treatment, fixed, and
dropped onto microscope slides. The slides are stained with a DNA-specific stain (e.g.,
Giemsa or fluorescent dyes).

o Data Analysis: At least 2000 binucleated cells per concentration are scored for the presence
of micronuclei.[14] Cytotoxicity is assessed by the Cytokinesis-Block Proliferation Index
(CBPI). A substance is considered positive if it induces a significant, dose-dependent
increase in the frequency of micronucleated cells.[14]

Visualizations

The following diagrams illustrate the general workflows for the key toxicological experiments
described above.
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Ames Test (Bacterial Reverse Mutation Assay) Workflow.
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In Vitro Micronucleus Assay Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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